Cas no 1001500-13-5 (4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide)

4-Amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide is a pyrazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a furan-2-ylmethyl substituent and an amino group at the 4-position, which may enhance binding affinity and selectivity in biological systems. This compound is of interest due to its modular framework, allowing for further functionalization and optimization. Its synthetic versatility makes it a valuable intermediate for developing novel therapeutic agents, particularly in targeting enzyme inhibition or receptor modulation. The presence of both pyrazole and furan moieties suggests potential for diverse interactions in drug discovery, warranting further investigation for specific pharmacological applications.

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide structure

1001500-13-5 structure

Product Name:4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide

CAS No:1001500-13-5

MF:C₁₁H₁₄N₄O₂

MW:234.254461765289

MDL:MFCD04969187

CID:3059145

PubChem ID:7017495

Update Time:2025-06-06

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-ethyl-1 H -pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
- 4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide
- EN300-229376
- 4-AMINO-1-ETHYL-N~3~-(2-FURYLMETHYL)-1H-PYRAZOLE-3-CARBOXAMIDE
- CS-0298348
- 4-amino-1-ethyl-1h-pyrazole-3-carboxylic acid(furan-2-ylmethyl)-amide
- 4-amino-1-ethyl-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide
- 4-amino-1-ethyl-N-(furan-2-ylmethyl)pyrazole-3-carboxamide
- 4-AMINO-1-ETHYL-N-(2-FURYLMETHYL)-1H-PYRAZOLE-3-CARBOXAMIDE
- 4-Amino-1-ethyl-1H-pyrazole-3-carboxylic acid (furan-2-ylmethyl)-amide
- AKOS000309373
- 1001500-13-5
- BBL038970
- 4-Amino-1-ethyl-N-[(furan-2-yl)methyl]-1H-pyrazole-3-carboxamide
- STK312798
- MDL： MFCD04969187
- Inchi： 1S/C11H14N4O2/c1-2-15-7-9(12)10(14-15)11(16)13-6-8-4-3-5-17-8/h3-5,7H,2,6,12H2,1H3,(H,13,16)
- InChI Key： RWQNMBQTHNALHB-UHFFFAOYSA-N
- SMILES： O1C=CC=C1CNC(C1C(=CN(CC)N=1)N)=O

Computed Properties

Exact Mass: 234.11167570Da
Monoisotopic Mass: 234.11167570Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 86.1Å²

4-amino-1-ethyl-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide Pricemore >>

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